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Compound of Interest

Compound Name: P-(Methylthio)isobutyrophenone

Cat. No.: B184254 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational procedures, and disposal plans for

the handling of P-(Methylthio)isobutyrophenone (CAS No. 53207-58-2). Adherence to these

guidelines is essential for ensuring laboratory safety and regulatory compliance.

Immediate Safety Information
P-(Methylthio)isobutyrophenone is a solid substance with a melting point of 45-49°C.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it is classified as harmful to aquatic life with long-lasting effects.[1] While a

comprehensive safety data sheet (SDS) with detailed toxicological data is not readily available

in public domains, caution should be exercised, treating the compound as potentially harmful if

swallowed or irritating to the skin and eyes, based on data for structurally related aromatic

ketones.

Personal Protective Equipment (PPE) is mandatory for handling this compound.

Quantitative Safety Data
Due to the limited availability of a comprehensive SDS for P-(Methylthio)isobutyrophenone,

a complete quantitative data table cannot be provided. The following table summarizes the

available information.
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Property Value Source

Chemical Name

2-Methyl-1-[4-

(methylthio)phenyl]propan-1-

one

PubChem

CAS Number 53207-58-2 PubChem

Molecular Formula C₁₁H₁₄OS PubChem

Molecular Weight 194.3 g/mol PubChem

Physical State Solid ChemicalBook

Melting Point 45-49 °C ChemicalBook

GHS Hazard Classification

Aquatic Chronic 3: Harmful to

aquatic life with long lasting

effects (H412)

PubChem[1]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of P-(Methylthio)isobutyrophenone in a laboratory

setting.

3.1. Engineering Controls and Preparation

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

certified chemical fume hood.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Decontamination: Have appropriate spill cleanup materials (e.g., absorbent pads, sand) and

waste containers available.

3.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles or a face shield.
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Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for any

signs of degradation before use.

Body Protection: A lab coat or chemical-resistant apron must be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate particulate filter should be used.

3.3. Chemical Handling

Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

minimize exposure to dust. Use a spatula for handling the solid.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

water bath. Avoid open flames.

Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of P-(Methylthio)isobutyrophenone and its contaminated materials is crucial

to prevent environmental harm.

4.1. Waste Segregation and Collection

Solid Waste: Collect unused P-(Methylthio)isobutyrophenone and any grossly

contaminated disposable materials (e.g., weigh boats, contaminated gloves) in a designated,

clearly labeled hazardous waste container for solid organic waste.

Liquid Waste: Solutions containing P-(Methylthio)isobutyrophenone should be collected in

a separate, labeled hazardous waste container for non-halogenated organic solvents.

Sharps: Contaminated sharps (e.g., needles, broken glass) must be placed in a designated

sharps container.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name, and the approximate concentration and quantity.

4.2. Disposal Procedure

Do not dispose of this chemical down the drain.

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
5.1. In Case of Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

5.2. In Case of a Spill

Small Spills: For small spills, carefully sweep up the solid material, trying to minimize dust

generation. Place the collected material into a labeled hazardous waste container. Clean the

spill area with a suitable solvent and then with soap and water.

Large Spills: Evacuate the area and prevent entry. Contact your institution's EHS for

assistance with cleanup.
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Diagrams

Safe Handling Workflow for P-(Methylthio)isobutyrophenone

Preparation
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2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Weighing and Transfer
(Inside Fume Hood)

4. Solution Preparation
(Add Solid to Solvent)

5. Storage
(Cool, Dry, Well-Ventilated)

6. Waste Disposal
(Segregate and Label)

Click to download full resolution via product page

Caption: Workflow for the safe handling of P-(Methylthio)isobutyrophenone.
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Emergency Response Plan

Exposure Response Spill Response

Exposure Event

Eye Contact:
Flush with water for 15 min

Skin Contact:
Wash with soap and water

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Spill Event

Small Spill:
Sweep up, clean area

Large Spill:
Evacuate, call EHS

Seek Immediate Medical Attention Collect as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency response procedures for incidents involving P-
(Methylthio)isobutyrophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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